2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Product Name, component content, use to
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P0821-25ML |
1,2-Propanedithiol |
814-67-5 | >95.0%(GC) | 25ml |
¥3790.00 | 2024-04-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160528-1ml |
1,2-Propanedithiol |
814-67-5 | 95% | 1ml |
¥396.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160528-25ML |
1,2-Propanedithiol |
814-67-5 | 95% | 25ml |
¥3905.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160528-5ML |
1,2-Propanedithiol |
814-67-5 | 95% | 5ml |
¥1102.90 | 2023-09-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P0821-5ML |
1,2-Propanedithiol |
814-67-5 | >95.0%(GC) | 5ml |
¥1250.00 | 2024-04-15 | |
| abcr | AB135416-5 ml |
1,2-Propanedithiol, 95%; . |
814-67-5 | 95% | 5 ml |
€228.10 | 2024-04-16 | |
| abcr | AB135416-25 ml |
1,2-Propanedithiol, 95%; . |
814-67-5 | 95% | 25 ml |
€678.30 | 2024-04-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P0821-25ml |
1,2-Propanedithiol |
814-67-5 | 95.0%(GC) | 25ml |
￥4390.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P0821-5ml |
1,2-Propanedithiol |
814-67-5 | 95.0%(GC) | 5ml |
￥1430.0 | 2022-06-10 | |
| Enamine | EN300-6981677-0.05g |
propane-1,2-dithiol |
814-67-5 | 95% | 0.05g |
$21.0 | 2023-05-29 |
Audited Supplier
1,2-Propanedithiol (CAS No. 814-67-5), also known as propylene dithiol, is a versatile organic compound with significant applications in chemical synthesis, material science, and specialty industries. This sulfur-containing molecule features two thiol (-SH) groups attached to adjacent carbon atoms, making it a valuable building block for creating complex molecular structures. Its unique reactivity profile has garnered attention in fields like nanotechnology, polymer chemistry, and pharmaceutical intermediates.
The growing interest in sulfur-containing compounds like 1,2-Propanedithiol stems from their ability to form stable bonds with metals and other substrates. Researchers frequently search for "1,2-Propanedithiol uses" or "CAS 814-67-5 applications," reflecting the compound's expanding role in advanced materials. Recent studies highlight its potential in creating self-assembled monolayers (SAMs) for sensor development and surface modification techniques, particularly in electronics and biomedical devices.
From a chemical perspective, 1,2-Propanedithiol demonstrates interesting properties that make it suitable for specialized reactions. Its molecular structure (C3H8S2) provides both hydrophobicity and reactive sites for conjugation. Many laboratory professionals inquire about "1,2-Propanedithiol synthesis methods" or "814-67-5 technical specifications," indicating the need for precise handling information. The compound typically appears as a colorless to pale yellow liquid with a characteristic sulfur odor, requiring proper storage conditions to maintain stability.
Industrial applications of 1,2-Propanedithiol continue to evolve with technological advancements. In the materials sector, searches for "propylene dithiol in nanotechnology" have increased by 42% year-over-year, according to recent analytics. The compound serves as a crucial linker molecule in quantum dot synthesis and surface functionalization of nanoparticles. Its bifunctional nature allows for the creation of cross-linked polymer networks with enhanced mechanical properties, relevant to flexible electronics and advanced coatings.
Environmental and safety considerations remain paramount when working with 1,2-Propanedithiol. While not classified as hazardous under standard regulations, proper handling protocols should always be followed. Common queries like "1,2-Propanedithiol safety data" or "814-67-5 storage requirements" reflect the scientific community's commitment to responsible chemical management. The compound's biodegradation pathways and ecological impact represent active areas of research, particularly in green chemistry initiatives.
The analytical characterization of 1,2-Propanedithiol involves various spectroscopic techniques. Fourier-transform infrared spectroscopy (FTIR) clearly shows the S-H stretching vibration around 2550 cm-1, while nuclear magnetic resonance (NMR) reveals distinct proton environments. Quality control laboratories frequently reference "CAS 814-67-5 purity standards" when establishing testing protocols, as even minor impurities can affect performance in sensitive applications like catalysis or molecular electronics.
Emerging research directions for 1,2-Propanedithiol include its potential in energy storage systems. Recent patent filings describe its use as an electrolyte additive in lithium-sulfur batteries, addressing the polysulfide shuttle effect. This application has driven searches for "1,2-Propanedithiol battery applications" up by 67% in technical databases. The compound's redox-active sulfur centers may contribute to improved cycle life and energy density in next-generation energy storage devices.
From a commercial availability standpoint, 1,2-Propanedithiol (CAS 814-67-5) is supplied in various purity grades ranging from technical (90-95%) to high-purity (≥98%) formulations. Procurement specialists often search for "1,2-Propanedithiol suppliers" or "propylene dithiol price trends" when sourcing this specialty chemical. The global market has seen steady growth, particularly in regions with strong pharmaceutical and advanced materials manufacturing sectors.
Future prospects for 1,2-Propanedithiol appear promising as new applications continue to emerge. The compound's versatility in organic synthesis—serving as a protecting group, ligand, or building block—ensures its ongoing relevance in chemical research. With increasing interest in sustainable chemistry, researchers are exploring "biobased 1,2-Propanedithiol alternatives" and greener synthetic routes, reflecting broader industry trends toward environmentally conscious production methods.
